Cas no 1400701-40-7 ((2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol)

• Product Name: (2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol
• CAS No: 1400701-40-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5281882
• Update Time: 2025-07-21

(2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol

• Inchi： 1S/C12H16O/c1-12(2)6-10-4-3-9(8-13)5-11(10)7-12/h3-5,13H,6-8H2,1-2H3
• InChI Key： ZFZTXFNRJMEICO-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(CO)C=C2)CC1(C)C

Additional information on (2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol

Introduction to (2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol (CAS No. 1400701-40-7)

(2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol, with the CAS number 1400701-40-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic alcohols, characterized by its structural framework of a substituted indene ring system. The presence of two methyl groups at the 2-position and a hydroxymethyl group at the 5-position contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol lends itself to various applications in medicinal chemistry. Its indene core is a common scaffold in many biologically active molecules, and modifications at specific positions can lead to compounds with enhanced pharmacological properties. Recent studies have highlighted the potential of this compound as a building block for the synthesis of novel therapeutic agents.

In the realm of drug discovery, the hydroxymethyl group in (2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol serves as a versatile functional handle. It can undergo various chemical transformations, such as oxidation to form aldehydes or carboxylic acids, or reduction to form secondary alcohols. These transformations are crucial for generating more complex molecules with tailored biological activities. For instance, researchers have utilized this compound to synthesize derivatives with potential anticancer and anti-inflammatory properties.

One of the most compelling aspects of 2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol is its role in the development of targeted therapies. The indene scaffold is known to interact with biological targets such as enzymes and receptors, making it an attractive candidate for drug design. Recent advancements in computational chemistry have enabled the prediction of binding affinities and interactions between this compound and its potential targets. This has accelerated the discovery process and led to the identification of novel lead compounds for further optimization.

The synthesis of (2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Traditional methods often require careful control of reaction conditions to ensure high yields and purity. However, modern techniques such as transition metal catalysis have streamlined these processes, making it more feasible to produce this compound on a larger scale. These advancements have not only improved efficiency but also opened up new possibilities for structural diversification.

In conclusion, 2,2-Dimethyl-2,3-dihydro-1H-inden-5-yl)methanol (CAS No. 1400701-40-7) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs. As research in this area continues to evolve, we can expect further insights into its potential applications and contributions to medicine.